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Compound of Interest

Compound Name: 4-Bromo-2-methoxybenzyl alcohol

Cat. No.: B101061 Get Quote

An In-depth Technical Guide to 4-Bromo-2-methoxybenzyl alcohol

This technical guide provides a comprehensive overview of 4-Bromo-2-methoxybenzyl
alcohol, a key building block in organic synthesis and pharmaceutical development. It is

intended for researchers, scientists, and professionals in drug development, offering detailed

information on its properties, safety, and applications.

Core Compound Information
CAS Number: 17102-63-5

4-Bromo-2-methoxybenzyl alcohol is an aromatic alcohol that is particularly valuable as an

intermediate in the synthesis of more complex molecules.[1] Its structure, featuring both a

bromine atom and a methoxy group, allows for a variety of chemical transformations.[1]
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Identifier Value

IUPAC Name (4-bromo-2-methoxyphenyl)methanol[2]

Molecular Formula C8H9BrO2[2][3][4]

Molecular Weight 217.06 g/mol [2][3][4]

SMILES COc1cc(Br)ccc1CO

InChI
1S/C8H9BrO2/c1-11-8-4-7(9)3-2-6(8)5-10/h2-

4,10H,5H2,1H3[2]

InChIKey HBEIHPSICGGZIF-UHFFFAOYSA-N[2]

Physicochemical Properties
The physical and chemical properties of 4-Bromo-2-methoxybenzyl alcohol are summarized

below. This compound exists as a solid at room temperature.

Property Value

Melting Point 66-70 °C[4]

Boiling Point 50 °C at 0.04 mmHg[4]

Density 1.513 g/cm³[5]

Flash Point 129.5°C[5]

Topological Polar Surface Area 29.5 Å²[2]

Hydrogen Bond Donor Count 1[2]

Hydrogen Bond Acceptor Count 2[2]

Safety and Handling
4-Bromo-2-methoxybenzyl alcohol is classified as hazardous. Appropriate safety precautions

must be observed during handling and storage.

GHS Hazard Classification
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Hazard Class Category

Acute Toxicity, Oral Category 4

Skin Irritation Category 2[3]

Eye Irritation Category 2[3]

Specific target organ toxicity — single exposure

(Respiratory system)
Category 3[3]

Hazard and Precautionary Statements
Signal Word: Warning[3]

Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.[3]

H335: May cause respiratory irritation.[3]

Precautionary Statements:

P261: Avoid breathing dust/fumes.[6]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[3]

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[3]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing.

Applications in Research and Development
4-Bromo-2-methoxybenzyl alcohol is a versatile reagent primarily used in:
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Pharmaceutical Synthesis: It serves as a crucial intermediate in the creation of various

pharmaceutical agents, including anti-inflammatory and analgesic drugs.[1]

Organic Synthesis: Its functional groups make it a valuable building block for the synthesis of

more complex organic molecules.[1]

Biochemical Research: The compound is utilized in studies related to enzyme interactions

and metabolic pathways.[1]

Experimental Protocols
Detailed experimental protocols for the synthesis and specific applications of 4-Bromo-2-
methoxybenzyl alcohol are typically found within proprietary research documentation or

specialized scientific literature. Publicly available sources provide general handling and safety

information but lack specific step-by-step experimental procedures. Researchers should

consult relevant chemical synthesis databases and peer-reviewed journals for detailed

methodologies.

Logical Workflow: Role in Drug Development
The following diagram illustrates the typical role of 4-Bromo-2-methoxybenzyl alcohol as a

starting material in the broader context of drug discovery and development.
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Caption: Workflow of 4-Bromo-2-methoxybenzyl alcohol in drug development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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